N-(2,6-dimethylphenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(2,6-dimethylphenyl)-4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C23H25N3O3/c1-16-7-4-8-17(2)23(16)24-21(27)11-6-14-26-22(28)13-12-20(25-26)18-9-5-10-19(15-18)29-3/h4-5,7-10,12-13,15H,6,11,14H2,1-3H3,(H,24,27)
• InChI Key: RGGVLPQXPNYFGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC(=CC=C3)OC
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• CAS No.: 952989-65-0

Description

N-(2,6-dimethylphenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.471. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research indicates the utility of similar compounds in synthesizing new heterocyclic compounds with potential for various applications, including medicinal chemistry. For instance, Kolar et al. (1996) describe transformations of certain pyridazinone derivatives, highlighting methods that could be applicable to the synthesis of related compounds with potential biological activities (Kolar, Tislér, & Pizzioli, 1996).

Biological Activity Exploration

Compounds with similar structures have been explored for their biological activities. Sayed et al. (2003) reported the synthesis of heterocyclic compounds starting from certain butanoic acids, leading to derivatives that exhibited antimicrobial and antifungal activities. This suggests potential applications of the compound in developing new antimicrobial agents (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).

Pharmacological Potential

The pharmacological potential of structurally related compounds has been a subject of study. For example, Aziz‐ur‐Rehman et al. (2016) synthesized a series of butanamide derivatives as lipoxygenase inhibitors, demonstrating the potential of such compounds in developing new therapeutic agents (Aziz‐ur‐Rehman, Fatima, Abbasi, Rasool, Malik, Ashraf, Ahmad, & Ejaz, 2016).

Chemical Property Analysis

The chemical properties of related compounds have been analyzed to understand their reactivity and potential applications in synthetic chemistry. For example, Sirajuddin et al. (2015) discussed the structural and spectroscopic elucidation of a butanamide derivative, providing insights into its chemical behavior and potential interactions, which could inform the use of similar compounds in chemical synthesis (Sirajuddin, Ali, Zaib, Iqbal, Tahir, & Hadda, 2015).